Cas no 120354-24-7 ([1]Benzothieno[2,3-d]pyrimidin-4(3H)-one,3-amino-5,6,7,8-tetrahydro-2-(phenylmethyl)-)
120354-24-7 structure
Product Name:[1]Benzothieno[2,3-d]pyrimidin-4(3H)-one,3-amino-5,6,7,8-tetrahydro-2-(phenylmethyl)-
CAS No:120354-24-7
MF:C17H17N3OS
MW:311.40138220787
CID:153573
PubChem ID:773660
Update Time:2025-04-19
[1]Benzothieno[2,3-d]pyrimidin-4(3H)-one,3-amino-5,6,7,8-tetrahydro-2-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- [1]Benzothieno[2,3-d]pyrimidin-4(3H)-one,3-amino-5,6,7,8-tetrahydro-2-(phenylmethyl)-
- 3-Amino-2-benzyl-5,6,7,8-tetrahydro-3H-benzo[4,5]thieno[2,3-d]pyrimidin-4-one
- 3-amino-2-benzyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
- AB00094813-01
- DTXSID80152814
- HMS1481E17
- ChemDiv3_002921
- Oprea1_373356
- SR-01000482793-1
- Oprea1_211677
- 120354-24-7
- BRD-K60190519-001-01-3
- BRN 5980992
- 5,6,7,8-Tetrahydro-3-amino-2-(phenylmethyl)-(1)benzothieno(2,3-d)pyrimidin-4(3H)-one
- AKOS000547157
- Cambridge id 5727834
- AJ-292/37142004
- (1)Benzothieno(2,3-d)pyrimidin-4(3H)-one, 5,6,7,8-tetrahydro-3-amino-2-(phenylmethyl)-
- SR-01000482793
- 3-amino-2-benzyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
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- Inchi: 1S/C17H17N3OS/c18-20-14(10-11-6-2-1-3-7-11)19-16-15(17(20)21)12-8-4-5-9-13(12)22-16/h1-3,6-7H,4-5,8-10,18H2
- InChI Key: PDRJMGLVHBUVFN-UHFFFAOYSA-N
- SMILES: S1C2=C(C(N(C(CC3C=CC=CC=3)=N2)N)=O)C2=C1CCCC2
Computed Properties
- Exact Mass: 311.10941
- Monoisotopic Mass: 311.10923335g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 475
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 86.9Ų
Experimental Properties
- PSA: 58.69
[1]Benzothieno[2,3-d]pyrimidin-4(3H)-one,3-amino-5,6,7,8-tetrahydro-2-(phenylmethyl)- Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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